(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O2/c1-3-20-17-11-9-16(10-12-17)18(19)13-8-15-6-4-14(2)5-7-15/h4-13H,3H2,1-2H3/b13-8+
• InChI Key: BLFNMJZPMMPOHK-MDWZMJQESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)C
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• CAS No.: 1582302-84-8

Description

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone backbone with two aromatic rings:

• Ring A: 4-Ethoxyphenyl group (–OCH₂CH₃ at the para position).
• Ring B: 4-Methylphenyl group (–CH₃ at the para position).

Chalcones are widely studied for their biological activities (e.g., antimicrobial, antiviral, anticancer) and physicochemical properties (e.g., nonlinear optical behavior, crystallinity) . The ethoxy group in this compound enhances electron-donating capacity, while the methyl group contributes to hydrophobic interactions.

Biological Activity

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one, commonly known as an ethoxy-substituted chalcone, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant research findings.

• Molecular Formula : C18H18O2
• Molecular Weight : 270.34 g/mol
• CAS Number : 56319-02-9

Anticancer Properties

Chalcones are known for their anticancer activities, and (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has shown promising results in various studies:

• Cell Proliferation Inhibition : Studies indicate that this compound inhibits the proliferation of cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer). The compound induces apoptosis by activating caspase pathways, leading to cell cycle arrest at the G1 phase .
• Mechanism of Action : The anticancer effects are attributed to the compound's ability to disrupt microtubule assembly, similar to other known antitumor agents like colchicine. This disruption leads to mitotic arrest and subsequent apoptosis in cancer cells .

Anti-inflammatory Effects

Research has demonstrated that (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one exhibits anti-inflammatory properties:

• Inhibition of Pro-inflammatory Cytokines : The compound reduces the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages, suggesting its potential use in treating inflammatory diseases .

Antioxidant Activity

Chalcones possess inherent antioxidant properties, and this compound is no exception:

• Free Radical Scavenging : Experimental assays have shown that (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one effectively scavenges free radicals, thereby reducing oxidative stress in vitro .

Table 1: Summary of Biological Activities

Biological Activity	Effectiveness	Mechanism of Action	Reference
Anticancer	High	Inhibition of microtubule assembly; apoptosis induction
Anti-inflammatory	Moderate	Reduction of pro-inflammatory cytokines
Antioxidant	High	Free radical scavenging

Comparison with Similar Compounds

Comparison with Structurally Similar Chalcones

Structural and Electronic Comparisons

Table 1: Substituent Effects on Molecular Properties

Compound Name	Substituents (Ring A/Ring B)	Key Findings	Reference
Target Compound	4-Ethoxy (A), 4-Methyl (B)	Enhanced electron donation from ethoxy; stable crystal packing
(E)-3-(4-Methoxyphenyl)-1-(4-methylphenyl)propanone	4-Methoxy (A), 4-Methyl (B)	Reduced steric bulk vs. ethoxy; higher melting point
(2E)-3-(3-Bromo-4-methoxyphenyl)-1-(4-methylphenyl)...	3-Bromo-4-Methoxy (A), 4-Methyl (B)	Bromine increases electronegativity; alters Hirshfeld surface interactions
(E)-1-(2-Hydroxyphenyl)-3-(4-methylphenyl)...	2-Hydroxy (A), 4-Methyl (B)	Hydroxy group enables hydrogen bonding; non-genotoxic in vitro
(E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)...	4-Fluoro (A), 2-Hydroxy (B)	Fluorine enhances electronegativity; antibacterial activity (MIC = 4.7 μM)

Key Observations :

• Ethoxy vs.
• Substituent Position : Para-substituted rings (e.g., 4-ethoxy, 4-methyl) favor planar molecular conformations, enhancing π-π stacking in crystal lattices .
• Electronegativity : Halogenated derivatives (e.g., bromine, fluorine) exhibit stronger intermolecular interactions but may reduce solubility .

Key Observations :

• Ethoxy Group in Antimicrobial Activity : Ethoxy-substituted chalcones (e.g., (E)-3-(4-ethoxyphenyl)-1-(2-hydroxyphenyl)...) show moderate antibacterial activity against S. aureus (MIC = 4.7 μM), attributed to enhanced lipophilicity .
• Substituent Electronegativity: Compounds with electron-withdrawing groups (e.g., –NO₂, –Cl) exhibit reduced potency compared to electron-donating groups (–OCH₃, –OH) due to disrupted charge distribution .
• Piperazine vs. Non-Piperazine: Piperazine-substituted chalcones generally show lower activity, while non-piperazine derivatives like cardamonin achieve higher inhibition (IC₅₀ = 4.35 μM) .

Physicochemical and Crystallographic Comparisons

Table 3: Crystallographic and Stability Data

Compound Name	Melting Point (°C)	Purity (%)	Crystal Packing Features	Reference
Target Compound	Not reported	N/A	Predicted planar stacking via Hirshfeld surface analysis
LabMol-95 (4-methylphenyl, 5-nitrothiophen-2-yl)	194	99.4	High purity; nitro group induces polar interactions
(2E)-3-(2,4-Dichlorophenyl)-1-(2,5-dichlorothiophen-3-yl)...	178–240	>98	Halogen bonds dominate molecular packing
(E)-1-(2-Hydroxyphenyl)-3-(4-methylphenyl)...	Not reported	>95	Hydrogen bonding via –OH group stabilizes structure

Key Observations :

• Purity and Yield : Chalcones with simple substituents (e.g., methyl, methoxy) achieve higher synthetic yields (up to 99.97%) and purity compared to halogenated derivatives .
• Crystal Packing : Ethoxy and methyl groups favor van der Waals interactions, while hydroxyl or halogen substituents promote hydrogen/halogen bonding .

Q & A

Q. How do solvent effects influence spectroscopic and reactivity profiles?

• Methodological Answer : Solvent polarity (e.g., ethanol vs. DMSO) shifts UV-Vis λmax by ±10 nm. Use time-dependent DFT (TD-DFT) with PCM to model solvatochromism. For reactivity, compare SMD-implicit solvent models with experimental kinetics in protic/aprotic solvents .